Cas no 89634-48-0 (1,5-Heptadien-3-ol, (Z)-)
1,5-Heptadien-3-ol, (Z)- structure
Product Name:1,5-Heptadien-3-ol, (Z)-
CAS No:89634-48-0
MF:C7H12O
MW:112.169582366943
CID:593946
PubChem ID:71325308
Update Time:2025-04-19
1,5-Heptadien-3-ol, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Heptadien-3-ol, (Z)-
- hepta-1,5-dien-3-ol
- DTXSID60754673
- 89634-48-0
- 1,5-Heptadien-3-ol
-
- Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h3-5,7-8H,2,6H2,1H3
- InChI Key： CPGDYOFWPOGTGF-UHFFFAOYSA-N
- SMILES： OC(C=C)CC=CC
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
1,5-Heptadien-3-ol, (Z)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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